![molecular formula C5H13ClN2O3 B1411775 (S)-2-amino-5-(hydroxyamino)pentanoic acid hydrochloride CAS No. 37552-52-6](/img/structure/B1411775.png)
(S)-2-amino-5-(hydroxyamino)pentanoic acid hydrochloride
Overview
Description
(S)-2-amino-5-(hydroxyamino)pentanoic acid hydrochloride, commonly referred to as S-2-AHP, is a derivative of the amino acid glutamate and is used in a variety of scientific and medical research applications. It is a white crystalline powder with a molecular weight of 221.64 g/mol and a melting point of 167-168 °C. S-2-AHP has been studied for its potential use in the treatment of a variety of neurological and psychiatric disorders, as well as its ability to modulate the activity of glutamate receptors.
Scientific Research Applications
Synthesis and Resolution in Amino Acids : The L-forms of derivatives of 2-amino-5-pentanoic acid, like 2-amino-5-(p-methoxyphenyl)pentanoic acid, are key constituents in AM-toxins. These amino acids can be synthesized and resolved through various chemical processes, indicating their significance in toxin composition and potentially in pharmaceutical applications (Shimohigashi, Lee, & Izumiya, 1976).
Role in HIV-Protease Assay : Derivatives of 2-amino-5-pentanoic acid, such as (2S,3S)-2-Amino-3-hydroxy-5-(4-nitrophenoxy)pentanoic acid, have been used in the development of oligopeptides for HIV-protease assays. These assays are crucial for detecting HIV-protease activity, highlighting the compound's utility in medical diagnostics (Badalassi, Nguyen, Crotti, & Reymond, 2002).
Electrosynthesis in Chemical Reactions : The compound has been used in electrosynthesis studies, such as the electroreduction of methyl 5-nitro-4-oxopentanate. This research contributes to the understanding of electrochemical processes and the synthesis of related compounds (Konarev, Lukyanets, & Negrimovskii, 2007).
Bioorganic and Medicinal Chemistry : In the field of bioorganic and medicinal chemistry, derivatives like S-2-amino-5-azolylpentanoic acids have been designed as inhibitors of nitric oxide synthases, showcasing the potential of these compounds in therapeutic applications (Ulhaq, Chinje, Naylor, Jaffar, Stratford, & Threadgill, 1998).
Antiviral Applications : Acremonpeptides, containing 2-amino-5-(N-hydroxyacetamido)pentanoic acid, have been found to have moderate antiviral properties against herpes simplex virus 1. This demonstrates the compound's potential in developing antiviral treatments (Luo, Zang, Wang, Chen, Song, Ju, & Huang, 2019).
Synthesis of Antibiotics : The synthesis of natural (2R,3S,4S)-4-amino-3-hydroxy-2-methyl-5-(3-pyridyl)pentanoic acid, present in antibiotic pyridomycin, involves the use of derivatives of 2-amino-5-pentanoic acid. This highlights the compound's role in the synthesis of important antibiotics (Kinoshita & Mariyama, 1975).
Chemical Reactivity and Drug Design : Computational peptidology studies have been conducted on tripeptides containing derivatives of 2-amino-5-pentanoic acid. These studies help in understanding the chemical reactivity of peptides and aid in drug design processes (Flores-Holguín, Frau, & Glossman-Mitnik, 2019).
properties
IUPAC Name |
(2S)-2-amino-5-(hydroxyamino)pentanoic acid;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H12N2O3.ClH/c6-4(5(8)9)2-1-3-7-10;/h4,7,10H,1-3,6H2,(H,8,9);1H/t4-;/m0./s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PHLFATUAARYTFP-WCCKRBBISA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CC(C(=O)O)N)CNO.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C(C[C@@H](C(=O)O)N)CNO.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H13ClN2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
184.62 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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